Cas no 105400-12-2 (1,4,10,13-Tetraoxa-7,16-diazacyclooctadecane, 7,16-diacetyl-)
105400-12-2 structure
Product Name:1,4,10,13-Tetraoxa-7,16-diazacyclooctadecane, 7,16-diacetyl-
CAS No:105400-12-2
MF:C16H30N2O6
MW:346.419205188751
CID:1153045
PubChem ID:3090866
Update Time:2025-04-20
1,4,10,13-Tetraoxa-7,16-diazacyclooctadecane, 7,16-diacetyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,4,10,13-Tetraoxa-7,16-diazacyclooctadecane, 7,16-diacetyl-
- 1-(16-acetyl-1,4,10,13-tetraoxa-7,16-diazacyclooctadec-7-yl)ethanone
- SCHEMBL19985902
- 105400-12-2
- 1-(16-ACETYL-1,4,10,13-TETRAOXA-7,16-DIAZACYCLOOCTADECAN-7-YL)ETHAN-1-ONE
- 7,16-diacetyl-1,4,10,13-tetraoxa-7,16-diazacyclooctadecane
- DTXSID40389068
- SR-01000390267
- AKOS000519548
- HMS2598J12
- CHEMBL1568545
- MLS000686996
- Oprea1_647182
- SR-01000390267-1
- SMR000284163
- 1-(16-Acetyl-1,4,10,13-tetraoxa-7,16-diaza-cyclooctadec-7-yl)-ethanone
-
- Inchi: 1S/C16H30N2O6/c1-15(19)17-3-7-21-11-13-23-9-5-18(16(2)20)6-10-24-14-12-22-8-4-17/h3-14H2,1-2H3
- InChI Key: MCPHGXGDHWNZGA-UHFFFAOYSA-N
- SMILES: O1CCOCCN(C(C)=O)CCOCCOCCN(C(C)=O)CC1
Computed Properties
- Exact Mass: 346.2105
- Monoisotopic Mass: 346.21038668g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 24
- Rotatable Bond Count: 0
- Complexity: 313
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.6
- Topological Polar Surface Area: 77.5Ų
Experimental Properties
- PSA: 77.54
1,4,10,13-Tetraoxa-7,16-diazacyclooctadecane, 7,16-diacetyl- Related Literature
-
Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
-
Yu Long,Bing Yuan,Jianrui Niu,Xin Tong,Jiantai Ma New J. Chem., 2015,39, 1179-1185
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
105400-12-2 (1,4,10,13-Tetraoxa-7,16-diazacyclooctadecane, 7,16-diacetyl-) Related Products
- 1696-20-4(1-(morpholin-4-yl)ethan-1-one)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
Recommended suppliers
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
CN Supplier
Bulk
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Gold Member
CN Supplier
Bulk